Cas no 2227701-57-5 (rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227701-57-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 6186394
• PubChem ID: 165712720
• Update Time: 2025-06-13

rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1831893
• 2227701-57-5

• Inchi： 1S/C10H12O3/c1-10(2)7(8(10)9(11)12)6-3-4-13-5-6/h3-5,7-8H,1-2H3,(H,11,12)/t7-,8+/m1/s1
• InChI Key： PNSBUAFJVWEHSV-SFYZADRCSA-N
• SMILES： OC([C@@H]1[C@@H](C2=COC=C2)C1(C)C)=O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.4Ų

Additional information on rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2227701-57-5)

Rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227701-57-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique cyclopropane ring structure and furan substituent, exhibits promising properties that make it a valuable candidate for further research and development.

The chemical structure of Rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane core substituted with a furan moiety at the 3-position and two methyl groups at the 2-position. This arrangement imparts distinct steric and electronic characteristics to the molecule, which are critical for its biological activity. The cyclopropane ring is known for its high reactivity and rigidity, while the furan group introduces oxygen-rich functionality that can interact with various biological targets.

In recent years, there has been a surge in research focused on cyclopropane-containing compounds due to their unique pharmacological profiles. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, anti-tumor, and antimicrobial applications. The presence of the furan group in Rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid further enhances its biological relevance by enabling interactions with oxygen-sensitive enzymes and receptors.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The cyclopropane ring can serve as a hinge region that facilitates binding to biological targets in unique ways, while the furan substituent can be modified to fine-tune pharmacokinetic properties. This flexibility makes Rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid an attractive candidate for structure-based drug design.

Recent studies have demonstrated the compound's ability to modulate key biological pathways. For instance, researchers have found that derivatives of this compound can inhibit the activity of certain enzymes involved in inflammation and cancer progression. The precise stereochemistry of Rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid plays a crucial role in determining its biological efficacy, highlighting the importance of enantioselective synthesis in pharmaceutical development.

The synthesis of Rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise stereocontrol. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

In conclusion, Rac-(1R,3R)-3-(furan-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of novel pharmaceuticals.